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Compound of Interest

Compound Name: PPM-3

Cat. No.: B12380543

Get Quote

For researchers, scientists, and drug development professionals, the proper handling and

disposal of chemical reagents are paramount to ensuring a safe and compliant laboratory

environment. This document provides essential guidance on the proper disposal procedures for

PPM-3, a potent and selective ERK5 Degrader (PROTAC®). Adherence to these protocols is

critical for minimizing environmental impact and safeguarding personnel.

Understanding PPM-3: Key Chemical Data
PPM-3 is a complex organic molecule used in cancer research to degrade ERK5.[1] A

summary of its key chemical properties is provided below.
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Property Value

Chemical Name

(2S,4R)-1-((S)-2-(7-(4-(4-((5,11-Dimethyl-6-oxo-

6,11-dihydro-5H-benzo[e]pyrimido[5,4-b][1]

[2]diazepin-2-yl)amino)-3-

methoxyphenyl)piperazin-1-

yl)heptanamido)-3,3-dimethylbutanoyl)-4-

hydroxy-N-((S)-1-(4-(4-methylthiazol-5-

yl)phenyl)ethyl)pyrrolidine-2-carboxamide

Molecular Formula C54H69N11O6S

Molecular Weight 1000.28 g/mol

CAS Number 3032388-42-1

Appearance Solid

Storage Store at -20°C

Solubility Soluble in DMSO

Experimental Protocol: PPM-3 Disposal Procedure
The following step-by-step protocol outlines the recommended procedure for the disposal of

PPM-3 waste. This protocol is based on general best practices for the disposal of non-acutely

toxic, solid chemical waste. Always consult your institution's Environmental Health and Safety

(EHS) department for specific guidelines and regulations.

Personnel Protective Equipment (PPE) Required:

Standard laboratory coat

Safety glasses or goggles

Chemical-resistant gloves (e.g., nitrile)

Procedure:

Segregation:
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Collect all solid waste contaminated with PPM-3 (e.g., pipette tips, microfuge tubes,

contaminated gloves, and paper towels) in a designated, clearly labeled hazardous waste

container.

The container must be made of a material compatible with the waste and have a secure

lid.

Do not mix PPM-3 waste with other waste streams, such as sharps, biological waste, or

liquid waste.

Labeling:

Label the hazardous waste container with the following information:

The words "Hazardous Waste"

The full chemical name: "PPM-3"

The CAS Number: "3032388-42-1"

The primary hazard(s) (e.g., "Irritant," "Handle with Care" - Note: Specific hazard

information should be confirmed with the Safety Data Sheet).

The accumulation start date (the date the first item of waste is placed in the container).

The name and contact information of the principal investigator or laboratory supervisor.

Storage:

Store the sealed and labeled hazardous waste container in a designated satellite

accumulation area (SAA) within the laboratory.

The SAA should be located at or near the point of generation and away from general

laboratory traffic.

Ensure the storage area is secure and that incompatible chemicals are not stored nearby.

Disposal Request:
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Once the hazardous waste container is full, or before it has been in storage for the

maximum time allowed by your institution (typically 90 or 180 days), submit a chemical

waste pickup request to your institution's EHS department.

Follow the specific procedures outlined by your EHS for waste pickup.

Logical Workflow for PPM-3 Disposal
The following diagram illustrates the decision-making and procedural flow for the proper

disposal of PPM-3 waste in a laboratory setting.
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PPM-3 Disposal Workflow
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Caption: Logical workflow for the disposal of solid PPM-3 waste.
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Disclaimer: This information is intended as a general guide. All laboratory personnel must be

trained on their institution's specific chemical hygiene and waste disposal policies. Always refer

to the manufacturer's Safety Data Sheet (SDS) for PPM-3 and consult with your institution's

Environmental Health and Safety (EHS) department for guidance.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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